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Compound of Interest

Compound Name: 6-Chloro-2-phenylindoline

Cat. No.: B13123921

Get Quote

Technical Monograph: 6-Chloro-2-phenylindoline
Compound Class: Halogenated 2-Arylindoline Primary Application: Medicinal Chemistry

Scaffold / Chiral Intermediate

Part 1: Physicochemical Profile
6-Chloro-2-phenylindoline is a pharmacologically significant scaffold, distinct from its oxidized

parent (indole) by the saturation of the C2-C3 bond. This saturation introduces a chiral center

at C2, making the compound a critical building block for enantioselective drug discovery,

particularly in the development of GPCR modulators and kinase inhibitors.
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Property Specification Notes

IUPAC Name
6-Chloro-2-phenyl-2,3-dihydro-

1H-indole

Molecular Formula C₁₄H₁₂ClN
Distinct from indole

(C₁₄H₁₀ClN) by +2H

Molecular Weight 229.71 g/mol

Calculated (C: 12.011, H:

1.008, N: 14.007, Cl: 35.[1][2]

[3]45)

Exact Mass 229.066 g/mol Monoisotopic

CAS Registry Not Widely Listed

Derivative of 6-Chloro-2-

phenylindole (CAS: 57039-63-

1)

Chirality Yes (C2 Position)
Exists as (R)- and (S)-

enantiomers

SMILES ClC1=CC2=C(C=C1)NC2
(Shown as generic structure;

stereochemistry undefined)

Predicted Properties (ADME/Tox Relevance)
LogP (Octanol/Water): ~3.8 – 4.2 (Lipophilic, suitable for CNS penetration)

pKa (Conjugate Acid): ~2.0 – 3.0 (Nitrogen lone pair is involved in aniline-like resonance but

less delocalized than in indole, making it slightly more basic but still weak).

Solubility: Low in water; High in DMSO, DCM, Methanol, and Ethyl Acetate.

Stability: Susceptible to oxidative dehydrogenation (reverting to indole) upon prolonged

exposure to air/light. Storage: -20°C under Argon.

Part 2: Synthetic Methodologies
The synthesis of 6-Chloro-2-phenylindoline is typically approached via two primary routes:

the Reductive Route (from indole) and the Cyclization Route (from acyclic precursors).
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Method A: Selective Reduction (Standard Protocol)
This method is preferred for generating the racemic scaffold from the commercially available 6-

chloro-2-phenylindole.

Reaction Logic: Indoles are electron-rich heteroaromatics. Reduction of the C2-C3 double bond

requires acidic activation to protonate the C3 position, forming an iminium ion intermediate that

is susceptible to hydride attack.

Protocol:

Reagents: 6-Chloro-2-phenylindole (1.0 eq), Sodium Cyanoborohydride (NaCNBH₃, 3.0 eq),

Glacial Acetic Acid (AcOH).

Setup: Flame-dried round-bottom flask, N₂ atmosphere.

Procedure:

Dissolve 6-chloro-2-phenylindole in Glacial AcOH (0.1 M concentration).

Cool to 0°C.

Add NaCNBH₃ portion-wise over 30 minutes (Caution: HCN gas evolution potential; use a

scrubber).

Allow to warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by TLC (Indoline

spots typically fluoresce blue/purple distinct from indole).

Workup:

Quench with saturated NaHCO₃ (slowly, to pH 8).

Extract with Ethyl Acetate (3x).

Wash combined organics with Brine, dry over Na₂SO₄.

Purification: Flash Column Chromatography (Hexanes:EtOAc gradient). Indolines are less

polar than their indole counterparts.
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Method B: Enantioselective Transition-Metal Catalysis
For asymmetric synthesis, a Palladium-catalyzed intramolecular amination is employed.[4]

Protocol Logic: Utilizes a chiral ligand to direct the C-N bond formation, establishing the C2

stereocenter with high enantiomeric excess (ee).

Precursor: 2-(2-bromo-5-chlorophenyl)-1-phenylethylamine.

Catalyst: Pd₂(dba)₃ / Chiral Phosphine Ligand (e.g., BINAP or Segphos).

Base: NaOtBu (Sodium tert-butoxide).

Conditions: Toluene, 80°C, 12h.

Part 3: Visualization of Synthetic Logic
The following diagram illustrates the reductive pathway and the potential for oxidative

degradation, a critical stability concern for researchers.

Figure 1: Reductive Synthesis & Stability Cycle
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Figure 1: The reductive synthesis pathway requires acidic activation.[5] Note the reversible

oxidation loop (dashed red line) which dictates storage conditions.

Part 4: Medicinal Chemistry Applications
The 6-chloro-2-phenylindoline scaffold acts as a "privileged structure" in drug discovery,

offering specific advantages over the flat indole core.

Structural Advantages (SAR)
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Conformational Restriction: Unlike linear amines, the indoline ring constrains the Nitrogen

lone pair vector, reducing entropic penalty upon binding.

Chiral Vectoring: The C2-phenyl group is projected out of the plane, allowing for exploration

of hydrophobic pockets that flat indoles cannot access.

Halogen Bonding: The C6-Chlorine atom serves as a handle for metabolic stability (blocking

C6 oxidation) and can engage in halogen bonding with protein backbone carbonyls.

Target Classes
5-HT (Serotonin) Receptors: 2-phenylindolines mimic the tryptamine core but with added

bulk, often providing selectivity for 5-HT2A or 5-HT2C subtypes.

Kinase Inhibitors: Used as a hinge-binding motif where the NH acts as a hydrogen bond

donor.

Anti-Viral Agents: Derivatives have shown activity in inhibiting viral entry by targeting

envelope proteins.

Part 5: Experimental Characterization Data
Self-Validating Analytical Criteria
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Technique Expected Signal Interpretation

¹H NMR (CDCl₃) δ 3.0 - 3.6 ppm (Multiplets)

Diagnostic C3-methylene

protons (diastereotopic).

Confirms loss of C2=C3

double bond.

¹H NMR (CDCl₃) δ 4.8 - 5.2 ppm (dd)

Diagnostic C2-methine proton.

Coupling with C3 protons

confirms ring closure.

¹H NMR (CDCl₃) Broad Singlet (~4.0 ppm)

N-H proton. Chemical shift

varies with

concentration/solvent.

MS (ESI+) m/z 230.1 [M+H]⁺
Characteristic Chlorine isotope

pattern (3:1 ratio of M : M+2).

IR Spectroscopy No peak at ~1610 cm⁻¹

Absence of C=C indole stretch.

Presence of sp³ C-H stretches

<3000 cm⁻¹.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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